Cas no 58123-66-3 (3-Methanesulfonyl-5-nitrobenzoic Acid)

• Product Name: 3-Methanesulfonyl-5-nitrobenzoic Acid
• CAS No: 58123-66-3
• MF: C₈H₇NO₆S
• MW: 245.209281206131
• CID: 1084741
• Update Time: 2025-04-20

3-Methanesulfonyl-5-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(Methylsulfonyl)-5-nitrobenzoic acid
• 3-Methanesulfonyl-5-nitrobenzoic Acid

• Inchi： 1S/C8H7NO6S/c1-16(14,15)7-3-5(8(10)11)2-6(4-7)9(12)13/h2-4H,1H3,(H,10,11)
• InChI Key： ZZNYBVMFYCWKIZ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives